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Compound of Interest

Compound Name: Glycocholic acid-d4

Cat. No.: B8055514 Get Quote

For researchers and professionals in drug development and life sciences, the use of

isotopically labeled internal standards is crucial for achieving accurate and reproducible

quantitative results. This guide provides an in-depth overview of Glycocholic acid-d4, a

deuterated analog of glycocholic acid, covering its suppliers, applications in research,

experimental protocols, and its role in cellular signaling.

Sourcing Glycocholic Acid-d4 for Research
Glycocholic acid-d4 is primarily utilized as an internal standard for the quantification of

endogenous glycocholic acid in biological samples using mass spectrometry (MS) techniques

such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS).[1][2][3] Several reputable suppliers offer this compound for research

purposes. The table below summarizes key information from various suppliers to aid in

procurement decisions.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity/For
m

Available
Quantitie
s/Concen
tration

Storage

Cayman

Chemical

Glycocholic

Acid-d4

1201918-

15-1

C₂₆H₃₉D₄N

O₆

≥99%

deuterated

forms (d₁-

d₄)

100 µg -20°C

Glycocholic

Acid-d4

MaxSpec®

Standard

1201918-

15-1

C₂₆H₃₉D₄N

O₆

Quantitativ

e grade

standard

50 µg/ml in

Methanol
-20°C

Avanti

Polar

Lipids (via

Sigma-

Aldrich)

Glycocholic

acid-d4

1201918-

15-1

C₂₆H₃₉D₄N

O₆
99% (MS)

1 x 100 µg

(100 µg/mL

in

methanol)

-20°C

MedChem

Express

Glycocholic

acid-d4

1201918-

15-1

C₂₆H₃₉D₄N

O₆

Not

specified
1mg, 5mg

-20°C

(powder)

Cambridge

Isotope

Laboratorie

s, Inc.

Glycocholic

acid

(2,2,4,4-

D₄, 98%)

1201918-

15-1

C₂₆H₃₉D₄N

O₆

96%

Chemical

Purity

10 mg

Room

temperatur

e

VIVAN Life

Sciences

Glycocholic

Acid-d4

1201918-

15-1

C₂₆H₃₉D₄N

O₅

Not

specified

Not

specified

Not

specified

Experimental Protocol: Quantification of
Glycocholic Acid in Serum by LC-MS/MS
The primary application of Glycocholic acid-d4 is as an internal standard in isotope dilution

mass spectrometry for the accurate quantification of glycocholic acid.[4] Below is a detailed

methodology for a typical experiment.
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Objective: To determine the concentration of glycocholic acid in human serum samples.

Materials and Reagents:

Glycocholic acid standard

Glycocholic acid-d4 (internal standard)

Acetonitrile (ACN), LC-MS grade

Isopropanol (IPA), LC-MS grade

Ammonium formate

Formic acid

Water, LC-MS grade

Human serum samples

Protein precipitation plates or microcentrifuge tubes

Instrumentation:

Ultra-Performance Liquid Chromatography (UPLC) system

Tandem Mass Spectrometer (MS/MS)

Procedure:

Preparation of Standards and Internal Standard Working Solutions:

Prepare a stock solution of glycocholic acid in methanol.

Prepare a stock solution of Glycocholic acid-d4 in methanol.

From the stock solutions, prepare a series of calibration standards by serial dilution.
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Prepare a working solution of the internal standard (Glycocholic acid-d4) at a fixed

concentration.

Sample Preparation (Protein Precipitation):

Thaw serum samples on ice.

To 100 µL of serum, add a known amount of the Glycocholic acid-d4 internal standard

working solution.

Add 3 volumes of cold acetonitrile to precipitate proteins.

Vortex mix for 1 minute.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated

protein.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Separation:

Column: A suitable C18 reversed-phase column (e.g., Cortecs T3 2.7um, 2.1 x 30 mm).

[5]

Mobile Phase A: Water with 0.1% of 200 mM ammonium formate and 0.01% formic

acid.[5]

Mobile Phase B: 50:50 Acetonitrile:Isopropanol with 0.1% of 200 mM ammonium

formate and 0.01% formic acid.[5]

Gradient: A suitable gradient to separate glycocholic acid from other bile acids.

Flow Rate: A typical flow rate for UPLC is 0.4-0.6 mL/min.

Injection Volume: 10 µL.[5]

Mass Spectrometry Detection:
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Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor the specific precursor-to-product ion transitions for both

unlabeled glycocholic acid and the deuterated internal standard (Glycocholic acid-d4).

For example, for Glycocholic acid-d4, a potential transition is m/z 468.28 -> 74.00.[5]

Data Analysis:

Integrate the peak areas for both the endogenous glycocholic acid and the Glycocholic
acid-d4 internal standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal

standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of glycocholic acid in the unknown serum samples by

interpolating their peak area ratios from the calibration curve.

Sample Preparation Analysis Data Processing

Serum Sample Add Glycocholic acid-d4
(Internal Standard)

Protein Precipitation
(Cold Acetonitrile) Centrifugation Collect Supernatant UPLC Separation MS/MS Detection

(MRM) Peak Integration Calculate Area Ratio
(Analyte/IS) Calibration Curve Quantify Concentration

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of glycocholic acid using an internal

standard.

Role in Cellular Signaling
Glycocholic acid is not merely a digestive aid but also a signaling molecule that modulates

various metabolic pathways.[6] It exerts its effects primarily through the activation of nuclear
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and cell surface receptors, most notably the Farnesoid X Receptor (FXR) and the Takeda G-

protein coupled receptor 5 (TGR5).[7][8][9]

Farnesoid X Receptor (FXR): Glycocholic acid can influence the expression of genes

regulated by FXR, a key player in bile acid, lipid, and glucose homeostasis.[7] Activation of

FXR by bile acids initiates a signaling cascade that, among other effects, can regulate the

expression of genes involved in bile acid synthesis and transport.[7]

Takeda G-protein coupled receptor 5 (TGR5): Glycocholic acid can also activate TGR5, a

membrane-bound receptor.[7] This interaction can lead to the activation of downstream

signaling pathways, such as the production of cyclic AMP (cAMP), which can influence

energy expenditure and glucose metabolism.[8]

Dysregulation of glycocholic acid levels and its signaling pathways has been implicated in

various pathological conditions, including cholestasis, inflammation, and cancer.[6] For

instance, elevated serum levels of glycocholic acid have been observed in patients with

hepatocellular carcinoma.[2]
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Caption: Simplified signaling pathways of Glycocholic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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